Bipinnatpolyacetyloside

• IUPAC Name: (2R,3R,4S,5S,6R)-2-[(3E,11E)-1,13-dihydroxytrideca-3,11-dien-5,7,9-triyn-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C19H22O8/c20-11-9-7-5-3-1-2-4-6-8-10-14(12-21)26-19-18(25)17(24)16(23)15(13-22)27-19/h7-10,14-25H,11-13H2/b9-7+,10-8+/t14?,15-,16-,17+,18-,19-/m1/s1
• InChI Key: OMZZZQVIHAHEOK-KIJMVZGZSA-N
• Canonical SMILES: C(C=CC#CC#CC#CC=CC(CO)OC1C(C(C(C(O1)CO)O)O)O)O
• Isomeric SMILES: C(/C=C/C#CC#CC#C/C=C/C(CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)O
• Molecular Formula: C19H22O8
• Molecular Weight: 378.4 g/mol
• CAS RN: 142928-28-7

Description

Bipinnatpolyacetyloside is a natural product isolated from the roots of the Chinese medicinal herb, Bupleurum chinense. It belongs to the class of triterpenoid saponins and has been found to possess a range of biological activities. In recent years, there has been growing interest in the synthesis and study of bipinnatpolyacetyloside due to its potential therapeutic applications.

Scientific Research Applications

1. Pharmacognostic Applications

Bipinnatpolyacetyloside, identified in Bidens bipinnata L., has been subject to pharmacognostic standardization. This involves detailed botanical and preliminary phytochemical examination of various plant parts, establishing crucial parameters for identifying and characterizing this compound. Such standardization is critical for ensuring the quality and purity of bipinnatpolyacetyloside for further research and potential therapeutic applications (Singh et al., 2014).

2. Antioxidant and DNA Damage Protection Activity

The hydroalcoholic extract of Desmostachya bipinnata, which contains bipinnatpolyacetyloside, has shown significant antioxidant activity. This includes protecting against oxidative damage to DNA and potentially offering therapeutic benefits for diseases induced by free radicals. This application is vital for understanding the role of bipinnatpolyacetyloside in combating oxidative stress-related cellular damage (Golla & Bhimathati, 2014).

3. Antidiarrheal Activity

Desmostachya bipinnata, containing bipinnatpolyacetyloside, has been assessed for its antidiarrheal properties. Studies have indicated that extracts of this plant, which likely include bipinnatpolyacetyloside, exhibit significant effects in reducing symptoms of diarrhea, thus supporting its traditional use in gastrointestinal disorders (Hegde et al., 2010).

4. Antibacterial and Antimicrobial Activities

Research has shown that bipinnatpolyacetyloside, as part of Desmostachya bipinnata extracts, possesses antibacterial and antimicrobial properties. These findings are significant for potential therapeutic applications in treating bacterial infections and addressing antibiotic resistance concerns (Shrestha et al., 2020).

5. Anti-Hyperlipidemic Potential

Tissue distribution and molecular docking research on bipinnatpolyacetyloside from Bidens bipinnata L. indicate potential mechanisms for treating hyperlipidemia. Understanding how bipinnatpolyacetyloside interacts with proteins associated with lipid metabolism could pave the way for new treatments for lipid disorders (Zhuang et al., 2020).